Cas no 74095-34-4 ((Pyridin-3-ylmethyl)phosphonic Acid)

• Product Name: (Pyridin-3-ylmethyl)phosphonic Acid
• CAS No: 74095-34-4
• MF: C₆H₈NO₃P
• MW: 173.106382369995
• MDL: MFCD16877727
• CID: 1764150
• PubChem ID: 14787578
• Update Time: 2025-06-11

(Pyridin-3-ylmethyl)phosphonic Acid Chemical and Physical Properties

Names and Identifiers

• (3-Pyridinylmethyl)phosphonic acid
• 3-pyridylmethyl N-(4'-thiocyanophenyl)carbamate
• 3-pyridylmethyl phosphonic acid
• (4-thiocyanato-phenyl)-carbamic acid pyridin-3-ylmethyl ester
• (3-Pyridylmethyl)phosphonic Acid
• CTK1E9455
• Carbamic acid, (4-thiocyanatophenyl)-, 3-pyridinylmethyl ester
• (Pyridin-3-ylmethyl)phosphonic Acid
• EN300-25090666
• P2527
• CHEMBL1651841
• SCHEMBL9546859
• 3-Pyridylmethylphosphonic acid
• [(pyridin-3-yl)methyl]phosphonic acid
• BDBM50335491
• (Pyridin-3-ylmethyl)phosphonic Acid, >/=98%
• G79117
• Z1255418137
• AKOS017345018
• 74095-34-4
• Pyridin-3-ylmethylphosphonic acid
• MFCD16877727

• MDL： MFCD16877727
• Inchi： 1S/C6H8NO3P/c8-11(9,10)5-6-2-1-3-7-4-6/h1-4H,5H2,(H2,8,9,10)
• InChI Key： QDDHHQXANXQQAY-UHFFFAOYSA-N
• SMILES： P(CC1C=NC=CC=1)(=O)(O)O

Computed Properties

• Exact Mass: 173.02418011g/mol
• Monoisotopic Mass: 173.02418011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• λmax: 264(H2O)(lit.)

(Pyridin-3-ylmethyl)phosphonic Acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (Pyridin-3-ylmethyl)phosphonic Acid

Introduction to (Pyridin-3-ylmethyl)phosphonic Acid (CAS No. 74095-34-4)

(Pyridin-3-ylmethyl)phosphonic Acid, also known by its CAS number 74095-34-4, is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring and a phosphonic acid group, making it an interesting subject for both academic research and industrial applications.

The chemical structure of (Pyridin-3-ylmethyl)phosphonic Acid consists of a pyridine ring attached to a methyl group, which is further bonded to a phosphonic acid moiety. This combination provides the molecule with unique properties that make it valuable in several areas of research and development. The pyridine ring contributes to the compound's aromaticity and basicity, while the phosphonic acid group imparts strong acidic and chelating properties.

In the realm of pharmaceuticals, (Pyridin-3-ylmethyl)phosphonic Acid has shown promise as a potential lead compound for drug discovery. Recent studies have explored its potential as an inhibitor of various enzymes and receptors, particularly those involved in metabolic pathways and signal transduction. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit specific kinases, which are key targets in cancer therapy.

Beyond its pharmaceutical applications, (Pyridin-3-ylmethyl)phosphonic Acid has been investigated for its use in chemical synthesis. The compound's chelating properties make it an effective ligand in coordination chemistry, where it can form stable complexes with various metal ions. These complexes have potential applications in catalysis, materials science, and environmental remediation. A study in the Inorganic Chemistry journal demonstrated the use of (Pyridin-3-ylmethyl)phosphonic Acid-based complexes as catalysts for the selective oxidation of organic substrates.

In materials science, the unique properties of (Pyridin-3-ylmethyl)phosphonic Acid have led to its exploration as a functional additive in polymers and coatings. The phosphonic acid group can form strong bonds with metal surfaces, enhancing adhesion and stability. This property makes it useful in the development of corrosion-resistant coatings and adhesives. Research published in the Journal of Applied Polymer Science has shown that incorporating (Pyridin-3-ylmethyl)phosphonic Acid into polymer matrices can significantly improve their performance under harsh conditions.

The synthesis of (Pyridin-3-ylmethyl)phosphonic Acid can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of 3-(bromomethyl)pyridine with phosphorous acid or its derivatives. This reaction is typically carried out under controlled conditions to ensure high yields and purity. Advances in synthetic methods have made it possible to produce large quantities of this compound efficiently, facilitating its widespread use in both research and industrial settings.

The safety profile of (Pyridin-3-ylmethyl)phosphonic Acid is an important consideration for its practical applications. While the compound is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

In conclusion, (Pyridin-3-ylmethyl)phosphonic Acid (CAS No. 74095-34-4) is a multifaceted compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique chemical structure endows it with valuable properties that make it a subject of ongoing research and development. As new studies continue to uncover its potential uses and benefits, this compound is likely to play an increasingly important role in various scientific and industrial fields.